N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide

• IUPAC Name: N-[2-(3-cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C12H13N3O3S/c13-6-9-8-18-4-3-15(9)11(16)7-14-12(17)10-2-1-5-19-10/h1-2,5,9H,3-4,7-8H2,(H,14,17)
• InChI Key: AHQFWMSTPIZPRE-UHFFFAOYSA-N
• Canonical SMILES: C1COCC(N1C(=O)CNC(=O)C2=CC=CS2)C#N
• Molecular Formula: C12H13N3O3S
• Molecular Weight: 279.32 g/mol

Description

N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide (CTP-499) is a small molecule drug that has attracted significant attention in the scientific community due to its potential therapeutic applications. CTP-499 is a novel compound that has been shown to have significant effects on the biochemical and physiological processes in the body. We will also list several future directions for research on this compound.

Mechanism of Action

The exact mechanism of action of N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide is not fully understood. However, it is believed that N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide works by inhibiting the activity of pro-inflammatory cytokines and reducing oxidative stress in the body. N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide has also been shown to reduce the expression of fibrotic markers and improve renal function in animal models of chronic kidney disease.
Biochemical and Physiological Effects:
N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide has several biochemical and physiological effects on the body. N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide has been shown to reduce oxidative stress, inflammation, and fibrosis in animal models of chronic kidney disease. N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide has also been shown to improve renal function and reduce proteinuria in these models. In addition, N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide has been shown to have beneficial effects on glucose metabolism and lipid metabolism in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide for lab experiments is its high potency and selectivity. N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide has been shown to have significant effects on the biochemical and physiological processes in the body at low concentrations. However, one of the limitations of N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide. One area of research is the development of more efficient synthesis methods for N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide. Another area of research is the investigation of the effects of N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide on other disease conditions, such as cardiovascular disease and liver disease. Additionally, further studies are needed to elucidate the exact mechanism of action of N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide and to identify potential drug targets for this compound. Finally, clinical trials are needed to determine the safety and efficacy of N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide in humans.

Synthesis Methods

The synthesis of N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide is a complex process that involves several steps. The first step involves the reaction of thiophene-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with 3-cyanomorpholine to form the corresponding amide. The final step involves the reduction of the amide to the corresponding amine using a reducing agent such as lithium aluminum hydride. The overall yield of the synthesis process is around 30%.

Scientific Research Applications

N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide has been extensively studied for its potential therapeutic applications in several disease conditions, including chronic kidney disease, diabetes, and cardiovascular disease. In preclinical studies, N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide has been shown to have significant effects on the biochemical and physiological processes in the body, including reducing oxidative stress, inflammation, and fibrosis. N-[2-(3-Cyanomorpholin-4-yl)-2-oxoethyl]thiophene-2-carboxamide has also been shown to improve renal function and reduce proteinuria in animal models of chronic kidney disease.